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Compound of Interest

Compound Name: Aptocaine hydrochloride
CAS No.: 19281-32-4
Cat. No.: B1667578
Get Quote
. J

Introduction & Pharmacological Context

Aptocaine (Chemical Name: N-(2-methylphenyl)-2-(pyrrolidin-1-yl)propanamide) is an amide-
type local anesthetic structurally related to prilocaine and lidocaine. Unlike prilocaine, which
contains a secondary amine, aptocaine incorporates a pyrrolidine ring (a tertiary amine). This
structural modification influences its lipophilicity, pKa, and metabolic stability, generally
conferring resistance to oxidative degradation compared to secondary amine anesthetics.

Clinical Utility

« Indication: Local and regional anesthesia (infiltration, nerve block).
» Mechanism: Reversible blockade of voltage-gated sodium channels (

) in neuronal membranes, inhibiting depolarization and impulse conduction.

e Advantages: Rapid onset and intermediate duration of action. The amide linkage renders it
resistant to plasma esterases (unlike procaine), ensuring reliable potency in inflamed
tissues.
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Pre-Formulation & Physicochemical
Characterization

Before initiating the manufacturing batch, the raw material (API) and critical quality attributes
(CQASs) must be defined.

Key Physicochemical Properties

Property Specification / Value Impact on Formulation

) S o ] Heat stable (autoclavable);
Chemical Structure Amide linkage, Pyrrolidine ring o
Hydrolysis risk at extreme pH.

Molecular Weight 268.78 g/mol (HCI salt) Used for molarity calculations.

) No co-solvents (e.g., propylene
- Freely soluble in water (>50 )
Solubility Jmi) glycol) required for standard
mg/m
J 2% solutions.

Critical: Formulation pH must
pKa ~7.9 (Basic) be < 6.0 to ensure ionization

and solubility.

Native pH of the salt is acidic;
pH of 2% Solution 45-6.0 usually requires minimal

adjustment.

o Store API in varied desiccant
Hygroscopicity Moderate dit
conditions.

Stability Considerations

o Hydrolysis: The amide bond is susceptible to acid/base-catalyzed hydrolysis at extreme pH
(<3 or >8).

o Oxidation: The tertiary amine in the pyrrolidine ring is relatively stable, but if formulated with
Epinephrine (vasoconstrictor), an antioxidant (Sodium Metabisulfite) and oxygen-free
processing (Nitrogen sparging) are mandatory.
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Formulation Development

This protocol focuses on a 2% (20 mg/mL) Plain Aptocaine Hydrochloride Injection (Multi-

dose vial).
Ingredient Function Grade Concentration  Quantity (10 L)
Active
Aptocaine HCI Pharmaceutical USP/EP 20 mg/mL (2%) 200.0g
Ingredient (API)
Sodium Chloride  Tonicity Adjuster USP ~6.0 mg/mL* 60.0 g
Antimicrobial
Methylparaben ) NF 1.0 mg/mL 10.0g
Preservative
Sodium H Adjust NF to pH 5.5
uster .s. to : S.
Hydroxide (1N) P : a P a
Hydrochloric Acid )
pH Adjuster NF g.s.topH 5.5 g.s.
(IN)
Water for
Solvent USP g.s. to 100% g.s.tol0L

Injection (WFI)

» Note on Tonicity: A 2% Aptocaine HCI solution is slightly hypotonic. NaCl is added to achieve
~290 mOsm/kg. If preparing a 4% solution, NaCl may be reduced or omitted.

Manufacturing Protocol
Equipment Requirements

o 316L Stainless Steel Mixing Tank (jacketed for temperature control).
e Overhead stirrer with variable speed.
e 0.22 um PVDF or PES sterilizing-grade filters (dual in-line).

e Class A (ISO 5) Filling Zone / Class C (ISO 7) Background.
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¢ Autoclave (Steam Sterilizer).

Process Workflow Diagram

Start: WFI Preparation
(80°C Loop)

Transfer WFI

Dissolution Tank
Add Methylparaben (at 70°C)
Cool to 25°C -> Add Aptocaine HCI + NaCl

Homogenization

pH Adjustment
Target: 5.0 - 6.0
(Use 1IN HCI/ 1N NaOH)

In-process QC (pH, Assay)

Bioburden Reduction Filtration
(0.45 pm)

Sterile Filtration
(0.22 um PVDF)

Aseptic Filling & Stoppering

(Class A/1SO 5)

Sealed Vials

Terminal Sterilization
(Autoclave: 121°C, 15 min)

Visual Inspection & QC
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Caption: Figure 1. Manufacturing process flow for terminally sterilized Aptocaine HCI injection.

Step-by-Step Procedure
Step 1: Vehicle Preparation & Preservative Dissolution

o Charge 90% of the final volume (9.0 L) of Water for Injection (WFI) into the mixing tank.
e Heat WFI to 70°C - 80°C.

e Add Methylparaben (10.0 g). Stir until completely dissolved (parabens dissolve poorly in cold
water).

e Cool the solution to 25°C + 2°C using the tank jacket. Critical: Do not add Aptocaine at high
temperatures to prevent potential thermal degradation.

Step 2: APl & Excipient Addition

e Add Sodium Chloride (60.0 g) to the cooled tank. Stir for 5 minutes.
e Add Aptocaine Hydrochloride (200.0 g) slowly to prevent clumping.

o Agitate at 400-600 RPM for 20 minutes. Ensure the solution is visually clear and colorless.

Step 3: pH Adjustment (Critical Control Point)

e Measure the pH of the bulk solution.

e Target Range: 5.0 — 6.0.
o If pH < 5.0: Add 1N NaOH dropwise.
o If pH > 6.0: Add 1N HCI dropwise.

o Why? pH > 6.5 risks precipitation of the free base (Aptocaine pKa = 7.9). pH < 4.0 may
cause injection pain.

e Add remaining WFI to bring volume to exactly 10.0 Liters.
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Step 4. Filtration & Filling

¢ Bioburden Reduction: Pass solution through a 0.45 um pre-filter.

 Sterile Filtration: Pass through a 0.22 um hydrophilic PVDF or PES filter into a sterile holding
tank.

« Filling: Fill 20 mL (or target volume) into Type | amber glass vials (amber is preferred if
stability data is pending, though amides are generally light stable).

o Stoppering: Insert Teflon-coated rubber stoppers and apply aluminum flip-off seals.

Step 5: Terminal Sterilization

¢ Load sealed vials into the autoclave.

e Cycle: 121°C for 15 minutes (

)-

e Note: If the formulation contains Epinephrine, DO NOT AUTOCLAVE. Use Aseptic
Processing (Sterile Filtration only) and perform all mixing under Nitrogen overlay.

Quality Control (QC) & Specifications

Every batch must be validated against the following specifications before release.
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Test Method Acceptance Criteria
] Clear, colorless solution; free

Appearance Visual o ]

of visible particles.

Retention time matches
Identification HPLC / UV Standard Reference Material

(SRM).

95.0% — 105.0% of label claim
Assay (Potency) HPLC

(19.0 - 21.0 mg/mL).
pH Potentiometric 45-6.0

Particulate Matter

Light Obscuration (USP
<788>)

< 6000 particles (=10um) per

vial.

Sterility

Membrane Filtration (USP
<71>)

No growth after 14 days.

Bacterial Endotoxins

LAL (USP <85>)

< 0.5 EU/mL (Intrathecal use

requires stricter limits).

Related Substances

HPLC

Individual impurity < 0.2%;

Total impurities < 1.0%.

HPLC Assay Method (Suggested)

e Column: C18 (4.6 x 150 mm, 5 pum).

e Mobile Phase: Phosphate Buffer (pH 6.0) : Acetonitrile (60:40 v/v).

o Flow Rate: 1.0 mL/min.

e Detection: UV at 210 nm or 263 nm.

Troubleshooting & Stability Logic
Precipitation Issues
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If the solution becomes cloudy during manufacturing or storage, the cause is almost always pH
drift.

Issue: Solution is Cloudy/Precipitated

Check pH of Solution

pH > 6.5 H<4.0
Cause: Free Base Precipitation Cause: Salting Out or
(pH approaching pKa ~7.9) Contaminant Precipitation

Action: Add HCI to lower pH to 5.5 Action: Check raw material purity

Ensure buffer capacity is sufficient Verify salt concentration

Click to download full resolution via product page

Caption: Figure 2. Decision tree for diagnosing precipitation in amide anesthetic solutions.

Discoloration

¢ Pink/Brown Tint: Indicates oxidation.

o Cause: Trace metal contamination or exposure to oxygen (especially if Epinephrine is
present).

o Prevention: Use EDTA (0.05%) as a chelating agent; use Nitrogen sparging during filling.
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» To cite this document: BenchChem. [Application Note: Preparation of Aptocaine
Hydrochloride Injectable Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667578/docs#application-note-preparation-of-
aptocaine-hydrochloride-injectable-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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